Cas no 924859-13-2 (3-(2-Methyl-4-pyrimidinyl)benzoic acid)

• Product Name: 3-(2-Methyl-4-pyrimidinyl)benzoic acid
• CAS No: 924859-13-2
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 3155141
• PubChem ID: 16767321
• Update Time: 2025-04-21

3-(2-Methyl-4-pyrimidinyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methyl-4-pyrimidinyl)benzoic acid
• CS-0325816
• NCGC00339781-01
• STK661570
• AKOS000425325
• AB01333414-02
• 924859-13-2
• 3-(2-methylpyrimidin-4-yl)benzoic acid

• Inchi： 1S/C12H10N2O2/c1-8-13-6-5-11(14-8)9-3-2-4-10(7-9)12(15)16/h2-7H,1H3,(H,15,16)
• InChI Key： FEFYAEMOUDCWQF-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C=CN=C(C)N=1)=O

Computed Properties

• Exact Mass: 214.074227566Da
• Monoisotopic Mass: 214.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.1Ų